Cas no 66461-72-1 (Pentanamide, 2-hydroxy-)

• Product Name: Pentanamide, 2-hydroxy-
• CAS No: 66461-72-1
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• MDL: MFCD16694121
• CID: 4121582
• PubChem ID: 12768403
• Update Time: 2025-04-24

Pentanamide, 2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Pentanamide, 2-hydroxy-
• 2-Hydroxypentanamide
• AKOS011506731
• SCHEMBL1900392
• AC9726
• SY251045
• 66461-72-1
• MFCD16694121

• MDL： MFCD16694121
• Inchi： 1S/C5H11NO2/c1-2-3-4(7)5(6)8/h4,7H,2-3H2,1H3,(H2,6,8)
• InChI Key： DPSHJKZKKFYEHL-UHFFFAOYSA-N
• SMILES： OC(C(N)=O)CCC

Computed Properties

• Exact Mass: 117.078978594g/mol
• Monoisotopic Mass: 117.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 82.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 270.3±23.0 °C at 760 mmHg
• Flash Point: 117.3±22.6 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Pentanamide, 2-hydroxy- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)